Cas no 2034583-40-7 (3-{[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperidin-3-yl]oxy}pyridazine)

• Product Name: 3-{[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperidin-3-yl]oxy}pyridazine
• CAS No: 2034583-40-7
• MF: C₁₈H₁₉N₃O₄
• MW: 341.361164331436
• CID: 5358987
• Update Time: 2025-10-29

3-{[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperidin-3-yl]oxy}pyridazine Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1,4-benzodioxin-3-yl-(3-pyridazin-3-yloxypiperidin-1-yl)methanone
• 3-{[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperidin-3-yl]oxy}pyridazine

• Inchi： 1S/C18H19N3O4/c22-18(16-12-23-14-6-1-2-7-15(14)25-16)21-10-4-5-13(11-21)24-17-8-3-9-19-20-17/h1-3,6-9,13,16H,4-5,10-12H2
• InChI Key： CKBCKFWMCGLFDI-UHFFFAOYSA-N
• SMILES： C(C1OC2=CC=CC=C2OC1)(N1CCCC(OC2=NN=CC=C2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 3-{[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperidin-3-yl]oxy}pyridazine

Comprehensive Overview of 3-{[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperidin-3-yl]oxy}pyridazine (CAS No. 2034583-40-7)

3-{[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperidin-3-yl]oxy}pyridazine (CAS No. 2034583-40-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique structural framework combining a pyridazine ring with a piperidine moiety linked via an ether bond, further functionalized with a 2,3-dihydro-1,4-benzodioxine carbonyl group. Such intricate architecture makes it a promising candidate for drug discovery, particularly in targeting neurological and cardiovascular disorders.

The compound’s molecular formula and weight are key identifiers for researchers. With its CAS number 2034583-40-7, it is cataloged in major chemical databases, facilitating easy reference for synthetic chemists and pharmacologists. The presence of both hydrogen bond acceptors and donors in its structure enhances its potential for interactions with biological targets, a feature highly sought after in modern medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 3-{[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperidin-3-yl]oxy}pyridazine has surged, driven by the need for innovative therapies. Researchers are particularly interested in its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, given the structural similarity to known bioactive molecules. These applications align with current trends in precision medicine and personalized therapeutics, addressing unmet medical needs in oncology and CNS diseases.

The synthetic route for this compound typically involves multi-step organic reactions, including amide coupling and etherification. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity, reflecting the growing emphasis on green chemistry and sustainable manufacturing in the pharmaceutical industry. Analytical characterization via NMR, HPLC, and mass spectrometry ensures compliance with regulatory standards.

From a commercial perspective, 3-{[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperidin-3-yl]oxy}pyridazine is available through specialized chemical suppliers, often labeled as a research-grade compound. Its pricing and availability fluctuate based on demand from academic and industrial labs, particularly those focused on high-throughput screening and fragment-based drug design. The compound’s patent status and licensing agreements are critical for developers aiming to explore its therapeutic potential.

Safety and handling protocols for this compound adhere to general laboratory guidelines. While not classified as hazardous, proper personal protective equipment (PPE) such as gloves and goggles is recommended during handling. Storage conditions typically involve anhydrous environments at controlled temperatures to maintain stability, a common practice for oxygen-sensitive compounds.

Looking ahead, 3-{[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperidin-3-yl]oxy}pyridazine exemplifies the intersection of chemical innovation and biomedical research. Its versatility and potential for customization make it a valuable tool in the quest for next-generation therapeutics. As the scientific community continues to unravel its mechanisms and applications, this compound is poised to play a pivotal role in advancing drug discovery and molecular biology.